Cas no 1228182-95-3 (B-[3-(4-acetyl-1-piperazinyl)phenyl]-Boronic acid)

• Product Name: B-[3-(4-acetyl-1-piperazinyl)phenyl]-Boronic acid
• CAS No: 1228182-95-3
• MF: C₁₂H₁₇BN₂O₃
• MW: 248.085983037949
• CID: 1102442
• PubChem ID: 67450238
• Update Time: 2025-05-24

B-[3-(4-acetyl-1-piperazinyl)phenyl]-Boronic acid Chemical and Physical Properties

Names and Identifiers

• B-[3-(4-acetyl-1-piperazinyl)phenyl]-Boronic acid
• B-[3-(4-acetyl-1-piperazinyl)phenyl]Boronic acid
• 3-(4-Acetyl-1-piperazinyl)phenylboronic Acid
• DTXSID301236148
• SY391157
• [3-(4-acetylpiperazin-1-yl)phenyl]boronic acid
• MFCD18383664
• (3-(4-Acetylpiperazin-1-yl)phenyl)boronic acid
• DA-16916
• 1228182-95-3
• 3-(4-Acetylpiperazin-1-yl)phenylboronic acid
• SCHEMBL2552859

• MDL： MFCD18383664
• Inchi： 1S/C12H17BN2O3/c1-10(16)14-5-7-15(8-6-14)12-4-2-3-11(9-12)13(17)18/h2-4,9,17-18H,5-8H2,1H3
• InChI Key： QLLLVOUPTPJEGR-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCN(C2C=CC=C(B(O)O)C=2)CC1

Computed Properties

• Exact Mass: 248.1332226g/mol
• Monoisotopic Mass: 248.1332226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64Ų

Additional information on B-[3-(4-acetyl-1-piperazinyl)phenyl]-Boronic acid

Introduction to B-[3-(4-acetyl-1-piperazinyl)phenyl]-Boronic acid (CAS No: 1228182-95-3)

B-[3-(4-acetyl-1-piperazinyl)phenyl]-Boronic acid, identified by its CAS number 1228182-95-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This boronic acid derivative is characterized by its unique structural motif, which includes a phenyl ring substituted with an acetyl group and a piperazine moiety. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The compound's structure, featuring a boronic acid moiety, positions it as a key intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. These reactions are widely employed in the construction of complex molecular architectures, particularly in the development of novel pharmaceutical agents. The boronic acid functionality facilitates the formation of carbon-carbon bonds, enabling the efficient assembly of intricate scaffolds that are often found in drug candidates.

In recent years, there has been a surge in research focused on developing innovative therapeutic strategies for neurological disorders. Piperazine derivatives, such as those found in B-[3-(4-acetyl-1-piperazinyl)phenyl]-Boronic acid, have shown promise due to their ability to interact with biological targets involved in neurotransmission and signal transduction. The acetyl group further enhances the compound's potential by modulating its electronic properties and influencing its reactivity in biological systems.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity for specific biological targets. For instance, derivatives of this boronic acid have been explored as potential inhibitors of enzymes implicated in inflammatory responses and neurodegenerative diseases. The piperazine ring, known for its ability to form stable hydrogen bonds with biological macromolecules, has been particularly instrumental in optimizing pharmacokinetic profiles.

The synthesis of B-[3-(4-acetyl-1-piperazinyl)phenyl]-Boronic acid involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of a suitable phenyl precursor, followed by functionalization with an acetyl group and subsequent introduction of the piperazine moiety. The final step involves the installation of the boronic acid functionality, which can be achieved through various synthetic routes, including direct borylation or halogen-metal exchange methodologies.

The boronic acid derivative has also found applications in materials science and nanotechnology. Its ability to undergo controlled surface functionalization makes it an attractive candidate for designing advanced materials with tailored properties. For example, researchers have utilized this compound to modify surfaces for enhanced biocompatibility or to create novel nanocarriers for drug delivery systems. The precision offered by boronic acid chemistry allows for fine-tuning of material properties at the molecular level.

Recent advancements in computational chemistry have further accelerated the discovery and optimization of derivatives based on B-[3-(4-acetyl-1-piperazinyl)phenyl]-Boronic acid. Molecular modeling techniques have enabled researchers to predict the behavior of these compounds in complex biological environments, facilitating the rapid design of more effective drug candidates. This interdisciplinary approach combines experimental synthesis with computational analysis, providing a powerful toolkit for drug discovery.

The pharmacological potential of this compound has been underscored by several preclinical studies. Researchers have demonstrated that certain derivatives exhibit significant therapeutic effects in animal models of neurological disorders. These studies have not only validated the compound's relevance but also provided insights into its mechanism of action. The ability to modulate neurotransmitter systems suggests that it could be a valuable tool for developing treatments for conditions such as depression, anxiety, and Parkinson's disease.

The industrial production and application of B-[3-(4-acetyl-1-piperazinyl)phenyl]-Boronic acid are supported by robust supply chains and scalable synthetic methodologies. Manufacturers have invested in optimizing production processes to ensure high yields and purity levels, making it readily available for research and commercial applications. This accessibility has spurred further innovation, as researchers can now focus on exploring new derivatives without being constrained by supply limitations.

In conclusion, B-[3-(4-acetyl-1-piperazinyl)phenyl]-Boronic acid (CAS No: 1228182-95-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile intermediate for synthesizing biologically active molecules with potential therapeutic applications across multiple disease areas. As research continues to uncover new ways to leverage its properties, this compound is poised to play an increasingly important role in drug development and materials science.